(E)-4-((2-(3-morpholinopropanoyl)hydrazono)methyl)phenyl nicotinate

• IUPAC Name: [4-[(E)-(3-morpholin-4-ylpropanoylhydrazinylidene)methyl]phenyl] pyridine-3-carboxylate
• InChI: InChI=1S/C20H22N4O4/c25-19(7-9-24-10-12-27-13-11-24)23-22-14-16-3-5-18(6-4-16)28-20(26)17-2-1-8-21-15-17/h1-6,8,14-15H,7,9-13H2,(H,23,25)/b22-14+
• InChI Key: IVOHJSSRNNYMTI-HYARGMPZSA-N
• Canonical SMILES: C1COCCN1CCC(=O)NN=CC2=CC=C(C=C2)OC(=O)C3=CN=CC=C3
• Isomeric SMILES: C1COCCN1CCC(=O)N/N=C/C2=CC=C(C=C2)OC(=O)C3=CN=CC=C3
• Molecular Formula: C20H22N4O4
• Molecular Weight: 382.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be expected to have several distinct functional groups, including a morpholine ring, a hydrazone group, and a nicotinate moiety. These groups could potentially influence the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents present. The morpholine ring, hydrazone group, and nicotinate moiety could each potentially participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of a morpholine ring could potentially influence the compound’s solubility in water and other solvents.

Scientific Research Applications

Antiviral Activity

• Research Findings : Studies have shown that flavanones, including naringenin and hesperetin , possess antiviral properties. .

Pharmacological Profiling

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Structural Studies

• X-ray Crystallography : Determine the three-dimensional structure of this compound when bound to relevant proteins. .

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and potential for exposure.

Future Directions

Future research could potentially explore the synthesis, properties, and potential applications of this compound in more detail. This could include studies to optimize its synthesis, investigations of its reactivity and interactions with other molecules, and assessments of its potential uses in various fields.